![molecular formula C10H8ClN3O B2430945 N-(5-chloro-2-quinazolinyl)acetamide CAS No. 338962-31-5](/img/structure/B2430945.png)
N-(5-chloro-2-quinazolinyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(5-chloro-2-quinazolinyl)acetamide is a chemical compound with the molecular formula C10H8ClN3O . It is a part of a class of compounds known as quinazolinyl acetamides .
Synthesis Analysis
The synthesis of quinazolinyl acetamides, such as N-(5-chloro-2-quinazolinyl)acetamide, involves the reaction of 2-chloro-N-(4-oxo-2-phenylquinazolin-3(3H)-yl)acetamide with various amines . The starting material, 2-chloro-N-(4-oxo-2-phenylquinazolin-3(3H)-yl)acetamide, is synthesized from anthranilic acid through a multistep process .Scientific Research Applications
Peptidomimetic Building Blocks
N-(2-Amino-5,6,7,8-tetrahydro-6-quinazolinyl)acetamide and its derivatives have been synthesized as novel peptidomimetic building blocks, demonstrating their utility in the synthesis of complex organic molecules (Marinko et al., 2000).
Anticancer and Antimicrobial Agents
N-aryl(benzyl,heteryl)-2-(tetrazolo[1,5-c]quinazolin-5-ylthio)acetamides, related to the quinazoline class, have shown potential as anticancer and antimicrobial agents. This research highlights the promising role of quinazoline derivatives in medical research (Antypenko et al., 2016).
Synthesis Methodology
A facile one-step synthesis method for 5-chloro-imidazo[1,5-a]quinazoline, closely related to N-(5-chloro-2-quinazolinyl)acetamide, has been developed. This method enhances the functionalization of quinazoline derivatives (Li et al., 2009).
Cytotoxicity and Anticancer Activity
Research on substituted 2-[(2-Oxo-2H-[1,2,4]triazino[2,3-c]quinazolin-6-yl)thio]acetamides has revealed significant cytotoxicity and anticancer activity. These findings demonstrate the potential of quinazoline derivatives in cancer treatment (Kovalenko et al., 2012).
Future Directions
properties
IUPAC Name |
N-(5-chloroquinazolin-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8ClN3O/c1-6(15)13-10-12-5-7-8(11)3-2-4-9(7)14-10/h2-5H,1H3,(H,12,13,14,15) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JODPDVRVOPYZMU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=NC=C2C(=N1)C=CC=C2Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8ClN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.64 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.